Cas no 2171394-70-8 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid
• CAS No: 2171394-70-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6326466
• PubChem ID: 165582468
• Update Time: 2025-05-19

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4,4-dimethylpentanoic acid
• EN300-1575616
• 2171394-70-8

• Inchi： 1S/C26H32N2O5/c1-16(13-23(29)28-22(14-24(30)31)26(2,3)4)27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?/m0/s1
• InChI Key： HJFFAKYTFNWXRU-CISYCMJJSA-N
• SMILES： O(C(N[C@@H](C)CC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid (CAS No. 2171394-70-8)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid, identified by its CAS number 2171394-70-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate structural framework, exhibits unique properties that make it a promising candidate for various therapeutic applications. The compound's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in peptide synthesis and protection strategies. Additionally, the presence of a chiral center at the 3-position of the molecule underscores its potential as a building block for enantiomerically pure drugs, a critical factor in modern medicinal chemistry.

The Fmoc moiety is particularly noteworthy due to its role in solid-phase peptide synthesis (SPPS), where it serves as an amino acid protecting group. This functionality allows for selective protection and deprotection steps, enabling the controlled assembly of complex peptide sequences. The incorporation of an Fmoc group in 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid not only enhances its utility in synthetic chemistry but also opens avenues for exploring novel drug candidates that leverage peptide-based therapies.

The side chain amide group and the dimethyl substitution at the 4-position of the pentanoic acid moiety contribute to the compound's overall steric and electronic properties. These structural features are often exploited to modulate binding affinity and selectivity in drug design. Recent studies have highlighted the importance of such modifications in developing small-molecule inhibitors targeting specific biological pathways. For instance, the amide functionality can interact with protease active sites or other enzymatic targets through hydrogen bonding, while the dimethyl groups can enhance lipophilicity, influencing membrane permeability and metabolic stability.

In the realm of medicinal chemistry, the synthesis and characterization of chiral compounds like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid are of paramount importance. Chirality plays a crucial role in determining the pharmacological activity of many drugs, with enantiomers often exhibiting distinct biological responses. The stereochemical purity of this compound is essential for ensuring its efficacy and safety in therapeutic applications. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically enriched derivatives, which are increasingly being explored for their potential as drug candidates.

Recent research has demonstrated that derivatives of this class of compounds exhibit promising activities in various disease models. For example, modifications to the fluorenylmethoxycarbonyl group have been investigated for their ability to enhance drug delivery systems, particularly in nanoparticle formulations. These studies suggest that 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid could serve as a precursor for developing novel therapeutics with improved pharmacokinetic profiles.

The bifunctional nature of this compound—combining both peptidomimetic and protease-inhibiting properties—makes it particularly intriguing for drug discovery efforts. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. By incorporating structural elements that enhance stability and binding affinity, researchers can create molecules with enhanced therapeutic potential. The chiral amine group and the tetra-substituted amide moiety in this compound are key features that contribute to its versatility as a scaffold for drug design.

Moreover, the use of advanced computational methods has facilitated a deeper understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that subtle changes in the side chains can significantly impact binding interactions with target proteins. This knowledge has guided the optimization of lead compounds into more effective drugs. The synthesis and characterization of analogs derived from 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid have provided valuable insights into structure-function relationships, paving the way for new therapeutic strategies.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-dimethylpentanoic acid (CAS No. 2171394-70-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. By leveraging its chiral center, Fmoc functionality, and strategic substitutions, researchers can design novel therapeutics with improved efficacy and selectivity. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.